7-butyl-8-((furan-2-ylmethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-butyl-8-(furan-2-ylmethylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C15H19N5O3/c1-3-4-7-20-11-12(19(2)15(22)18-13(11)21)17-14(20)16-9-10-6-5-8-23-10/h5-6,8H,3-4,7,9H2,1-2H3,(H,16,17)(H,18,21,22)
• InChI Key: VYRNTOSKWQKCKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(N=C1NCC3=CC=CO3)N(C(=O)NC2=O)C
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol
• CAS RN: 476480-74-7

Description

7-butyl-8-((furan-2-ylmethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as BMF, is a synthetic compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Furan Derivatives

  Research by Mironov et al. (2016) details the synthesis of 3-trimethylsilyloxy-1-(furan-3-yl)butadiene and its reactions with dienophiles, leading to the formation of various furan derivatives through regio- and stereoselective reactions (Mironov et al., 2016). This study highlights the versatility of furan compounds in chemical synthesis, potentially applicable to the synthesis and modification of the target compound.

• Purine-2,6-dione Derivatives

  A study by Chłoń-Rzepa et al. (2013) explored new 8-aminoalkyl derivatives of purine-2,6-dione with various substituents, investigating their receptor affinity and pharmacological evaluation (Chłoń-Rzepa et al., 2013). This research could provide a foundation for understanding the biological interactions and potential therapeutic applications of compounds structurally related to 7-butyl-8-((furan-2-ylmethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione.

Applications in Pharmacology and Material Science

• Pharmacological Potential of Purine Derivatives

  The pharmacological study of purine derivatives by Chłoń-Rzepa et al. (2013) also suggests a methodology for exploring the psychotropic activity of compounds similar to the target chemical, potentially guiding future research on its applications in medicine and pharmacology.

• Chemical Transformations for Bio-derived Furans

  Gupta et al. (2015) detailed the catalytic transformation of bio-derived furans into ketoacids and diketones using water-soluble ruthenium catalysts, showcasing an application of furan derivatives in producing valuable chemical intermediates (Gupta et al., 2015). This research indicates potential industrial and synthetic applications of furan-containing compounds like the one .